![molecular formula C12H14N6S B5666940 5-(1,3-dimethyl-1H-pyrazolo[3,4-d][1,3]thiazol-5-yl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine](/img/structure/B5666940.png)
5-(1,3-dimethyl-1H-pyrazolo[3,4-d][1,3]thiazol-5-yl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound of interest belongs to a class of heterocyclic compounds that incorporate elements of pyrazole, thiazole, and pyridine. These compounds are of significant interest due to their diverse chemical properties and potential applications in various fields, including medicinal chemistry and material science.
Synthesis Analysis
Synthesis approaches for related compounds typically involve condensation reactions and cycloadditions. For instance, 2-(3,5-Dimethyl-1H-pyrazol-1-yl)thiazolo[4,5-b]pyridine was synthesized with a yield of 71% by reacting 1-(thiazolo[4,5-b]pyridine-2-yl)hydrazine and acetylacetone, showcasing a method that might be adaptable for synthesizing the compound of interest (Lan, Zheng, & Wang, 2019).
Molecular Structure Analysis
Molecular structure determination often relies on single-crystal X-ray structure determination alongside NMR spectroscopy. For example, a related compound's structure was characterized, confirming a planar arrangement of non-hydrogen atoms in the pyridine–thiazole moiety and the pyrazole ring (Lan, Zheng, & Wang, 2019).
Chemical Reactions and Properties
Compounds within this class can participate in a variety of chemical reactions, including cycloadditions and condensation reactions. Their reactivity is often explored in the context of synthesizing novel derivatives with potential biological activity. The reactivity patterns are influenced by the presence of the pyrazole, thiazole, and pyridine moieties, which can act as electrophiles or nucleophiles depending on the reaction conditions.
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting points, and crystalline structure, are crucial for their practical application. For instance, the crystal structure and molecular conformations of related compounds have been detailed, providing insights into intermolecular interactions and stability (Sagar et al., 2017).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and potential for various chemical transformations, are fundamental for understanding the utility of these compounds. Studies on related compounds have explored their antioxidant potential, reactivity towards different reagents, and the formation of novel heterocyclic structures, indicating a rich chemistry that could be relevant for the compound of interest (Kaddouri et al., 2020).
properties
IUPAC Name |
1,3-dimethyl-5-(1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl)pyrazolo[3,4-d][1,3]thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N6S/c1-7-10-11(17(2)16-7)14-12(19-10)18-4-3-9-8(6-18)5-13-15-9/h5H,3-4,6H2,1-2H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVCNMCHQKXTKFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1SC(=N2)N3CCC4=C(C3)C=NN4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.